Cas no 6031-78-3 ((4-methylphenyl)-triphenylphosphonium bromide)
6031-78-3 structure
Product Name:(4-methylphenyl)-triphenylphosphonium bromide
CAS No:6031-78-3
MF:C25H22BrP
MW:433.3199467659
CID:951706
PubChem ID:22114312
Update Time:2025-04-19
(4-methylphenyl)-triphenylphosphonium bromide Chemical and Physical Properties
Names and Identifiers
-
- (4-methylphenyl)-triphenylphosphonium bromide
- (4-methylphenyl)-triphenylphosphanium,bromide
- p-Tolyl-triphenylphosphoniumbromid
- Triphenyl-p-tolyl-phosphoniumbromid
-
- Inchi： 1S/C25H22P.BrH/c1-21-17-19-25(20-18-21)26(22-11-5-2-6-12-22,23-13-7-3-8-14-23)24-15-9-4-10-16-24;/h2-20H,1H3;1H/q+1;/p-1
- InChI Key： YDIADJZNZNNADU-UHFFFAOYSA-M
- SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 432.06400
- Monoisotopic Mass: 432.06425g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 358
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 13.59000
- LogP: 1.61840
(4-methylphenyl)-triphenylphosphonium bromide Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
(4-methylphenyl)-triphenylphosphonium bromide Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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